Cas no 478848-86-1 (N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide)

• Product Name: N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide
• CAS No: 478848-86-1
• MF: C₂₄H₂₂N₂O
• MW: 354.444285869598
• CID: 5798592
• PubChem ID: 2401745
• Update Time: 2025-06-08

N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide
• 478848-86-1
• Z44325335
• EN300-26579190

• Inchi： 1S/C24H22N2O/c1-2-3-7-18-12-14-22(15-13-18)26-24(27)21(17-25)16-20-10-6-9-19-8-4-5-11-23(19)20/h4-6,8-16H,2-3,7H2,1H3,(H,26,27)/b21-16+
• InChI Key： OCXORYQNRBLIJK-LTGZKZEYSA-N
• SMILES： O=C(/C(/C#N)=C/C1=CC=CC2=CC=CC=C12)NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 354.173213330g/mol
• Monoisotopic Mass: 354.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide

Professional Introduction to N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide (CAS No. 478848-86-1)

N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide, identified by its CAS number 478848-86-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, combines a 4-butylphenyl moiety with a cyano-substituted enamide group linked to a naphthalen-1-yl ring, presenting a unique set of chemical and biological properties that make it a subject of intense research interest.

The structural features of N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide contribute to its potential utility in various chemical and pharmaceutical applications. The presence of the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the naphthalen-1-yl ring provides a rigid aromatic system that can influence the compound's electronic properties and binding affinity.

In recent years, there has been a growing focus on the development of novel heterocyclic compounds for their therapeutic potential. The combination of a phenyl ring with an enamide structure in N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide aligns with this trend, as such structures have been shown to exhibit diverse biological activities. Specifically, enamides are known to possess anti-inflammatory, analgesic, and antimicrobial properties, making them valuable scaffolds for drug discovery.

The 4-butylphenyl substituent in this compound further enhances its pharmacological profile by introducing steric hindrance and lipophilicity, which can modulate receptor binding and metabolic stability. This feature is particularly important in drug design, as it allows for fine-tuning of the compound's pharmacokinetic properties. The naphthalen-1-yl ring, on the other hand, contributes to the molecule's overall rigidity and electronic distribution, which can be critical for achieving high affinity and selectivity in biological targets.

The synthesis of N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include condensation reactions to form the enamide bond, followed by functional group transformations such as cyanation and aromatic coupling. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide insights into how structural modifications can be employed to optimize biological activity.

The potential applications of N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science, particularly in the development of advanced polymers and functional materials. The rigid aromatic system and polar functional groups present in this compound could be exploited to create novel materials with enhanced mechanical strength, thermal stability, or electronic properties.

In conclusion, N-(4-butylphenyl)-2-cyano-3-(naphthalen-1-yl)prop-2-enamide (CAS No. 478848-86-1) represents a significant advancement in the field of organic chemistry and drug discovery. Its complex molecular architecture and versatile functional groups offer numerous opportunities for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.